Cas no 777883-82-6 (4-(Thiophen-2-yl)azetidin-2-one)

• Product Name: 4-(Thiophen-2-yl)azetidin-2-one
• CAS No: 777883-82-6
• MF: C₇H₇NOS
• MW: 153.201580286026
• CID: 553082
• PubChem ID: 45091799
• Update Time: 2025-05-27

4-(Thiophen-2-yl)azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone,4-(2-thienyl)-
• 2-Azetidinone,4-(2-thienyl)-(9CI)
• 4-(Thiophen-2-yl)azetidin-2-one

• Inchi： 1S/C7H7NOS/c9-7-4-5(8-7)6-2-1-3-10-6/h1-3,5H,4H2,(H,8,9)
• InChI Key： RBEFCFPUXWEYHN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CC(N1)=O

Computed Properties

• Exact Mass: 153.025
• Monoisotopic Mass: 153.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.3
• XLogP3: 0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on 4-(Thiophen-2-yl)azetidin-2-one

Recent Advances in the Study of 4-(Thiophen-2-yl)azetidin-2-one (CAS: 777883-82-6) in Chemical Biology and Pharmaceutical Research

The compound 4-(Thiophen-2-yl)azetidin-2-one (CAS: 777883-82-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This β-lactam derivative, characterized by its thiophene moiety, exhibits unique structural and functional properties that make it a promising candidate for drug development. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the context of antimicrobial and anticancer therapies. The compound's ability to act as a versatile scaffold for further chemical modifications has opened new avenues for the design of targeted therapeutics.

One of the most notable advancements in the study of 4-(Thiophen-2-yl)azetidin-2-one is its application in the development of β-lactamase inhibitors. Researchers have demonstrated that modifications to the thiophene ring can enhance the compound's binding affinity to bacterial enzymes, thereby improving its efficacy against resistant strains. A 2023 study published in the Journal of Medicinal Chemistry highlighted the synthesis of derivatives with improved pharmacokinetic profiles, showcasing the compound's potential in addressing the global challenge of antibiotic resistance. These findings underscore the importance of 4-(Thiophen-2-yl)azetidin-2-one as a strategic tool in the fight against multidrug-resistant pathogens.

In addition to its antimicrobial applications, 4-(Thiophen-2-yl)azetidin-2-one has shown promise in oncology research. Recent investigations have revealed its role as a precursor in the synthesis of small-molecule inhibitors targeting key signaling pathways in cancer cells. For instance, a study conducted by a team at the University of Cambridge demonstrated that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines while sparing normal cells. This selectivity is attributed to the compound's ability to interfere with specific protein-protein interactions involved in tumor progression. Such discoveries highlight the compound's potential as a lead structure for the development of next-generation anticancer agents.

The synthetic pathways for 4-(Thiophen-2-yl)azetidin-2-one have also been refined in recent years, enabling more efficient and scalable production. A 2022 report in Organic Process Research & Development detailed a novel catalytic method that significantly reduces the number of steps required for its synthesis while maintaining high yields and purity. This methodological advancement is expected to facilitate further research and commercialization efforts, making the compound more accessible for both academic and industrial applications. The report also emphasized the importance of green chemistry principles in the synthesis process, aligning with the growing demand for sustainable pharmaceutical manufacturing practices.

Looking ahead, the future of 4-(Thiophen-2-yl)azetidin-2-one research appears promising. Ongoing studies are exploring its potential in other therapeutic areas, such as neurodegenerative diseases and inflammatory disorders. Preliminary data suggest that the compound's unique pharmacophore may offer advantages in crossing the blood-brain barrier, a critical factor in the development of central nervous system (CNS) drugs. Furthermore, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. As the field continues to evolve, 4-(Thiophen-2-yl)azetidin-2-one is poised to remain a focal point of innovation in chemical biology and drug discovery.